[(3S,8R,9S,10R,13S,14S)-17-(N-Hydroxy-C-methylcarbonimidoyl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate

• CAS No.: 2174-13-2
• Product Name: [(3S,8R,9S,10R,13S,14S)-17-(N-Hydroxy-C-methylcarbonimidoyl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• Molecular Formula: C23H33NO3
• Molecular Weight: 371.5 g/mol
• IUPAC Name: [(3S,8R,9S,10R,13S,14S)-17-[(Z)-N-hydroxy-C-methylcarbonimidoyl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• Standard InChI: InChI=1S/C23H33NO3/c1-14(24-26)19-7-8-20-18-6-5-16-13-17(27-15(2)25)9-11-22(16,3)21(18)10-12-23(19,20)4/h5,7,17-18,20-21,26H,6,8-13H2,1-4H3/b24-14-/t17-,18-,20-,21-,22-,23+/m0/s1
• Standard InChIKey: OVKSHCIVDWZSJD-ZYCYNAJASA-N
• Isomeric SMILES: C/C(=N/O)/C1=CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)C)C)C
• SMILES: CC(=NO)C1=CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C
• Canonical SMILES: CC(=NO)C1=CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C
• Appearance: White to Off-White Solid
• Melting Point: 200-203 °C
• Description: Pregnenolone-16-ene Acetate Oxime is used in the synthesis of pegnange derivatives as antioxidant and anti-dyslipidemic agents.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: Abiraterone Impurity 3,Pregnenolone-16-ene Acetate Oxime
• PubChem Compound: 6538701
• Last Modified: Nov 11 2021